Cas no 14417-09-5 (4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide
• CAS No: 14417-09-5
• MF: C₁₅H₁₆ClNO₃S
• MW: 325.810441970825
• CID: 5820383
• PubChem ID: 1713738
• Update Time: 2025-05-24

4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-N-(4-ethoxyphenyl)-N-methyl-
• 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide
• SR-01000411187
• CCG-12928
• 14417-09-5
• SR-01000411187-1
• CBMicro_026057
• EU-0002772
• F1498-0045
• Oprea1_526373
• BIM-0025990.P001
• 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzenesulfonamide
• Z54068568
• AKOS001021918

• Inchi： 1S/C15H16ClNO3S/c1-3-20-14-8-6-13(7-9-14)17(2)21(18,19)15-10-4-12(16)5-11-15/h4-11H,3H2,1-2H3
• InChI Key： PNSWZSHSAMSVBG-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=CC=C(OCC)C=C2)C)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 325.0539422g/mol
• Monoisotopic Mass: 325.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 464.7±55.0 °C(Predicted)
• pka: -1.87±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide

Comprehensive Overview of 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide (CAS No. 14417-09-5)

4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide, identified by its CAS No. 14417-09-5, is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential as an intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for sulfonamide derivatives, N-methylbenzene sulfonamides, and chloro-substituted sulfonamides to explore their utility in drug development and other advanced applications.

The growing interest in 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide is driven by its role in modern medicinal chemistry. Sulfonamides, as a class, are renowned for their versatility, often serving as key building blocks for antibiotics, diuretics, and enzyme inhibitors. This particular compound, with its chloro and ethoxy functional groups, offers distinct reactivity patterns that make it valuable for designing novel therapeutic agents. Searches for sulfonamide synthesis, pharmaceutical intermediates, and CAS 14417-09-5 applications reflect the compound's relevance in current scientific discourse.

In the context of sustainability and green chemistry, 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide is also being studied for its potential in environmentally friendly synthesis routes. Researchers are investigating methods to optimize its production while minimizing waste and energy consumption. Queries such as green synthesis of sulfonamides and sustainable pharmaceutical intermediates highlight the alignment of this compound with contemporary environmental concerns. Its structural features, including the N-methyl and aryl ether moieties, contribute to its stability and reactivity, making it a candidate for innovative synthetic strategies.

Another area of interest is the compound's potential in agrochemical formulations. Sulfonamide derivatives are increasingly explored for their herbicidal and fungicidal properties. The 4-chloro substitution in CAS 14417-09-5 may enhance its bioactivity, prompting searches for agrochemical sulfonamides and chloro-substituted herbicide intermediates. This aligns with the global demand for more efficient and selective crop protection agents, addressing food security challenges.

From a technical perspective, the physicochemical properties of 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide are critical for its handling and application. Its solubility, melting point, and stability under various conditions are frequently searched topics, as these parameters influence its suitability for specific processes. Keywords like sulfonamide solubility and thermal stability of CAS 14417-09-5 are common among researchers seeking to integrate this compound into their workflows.

In summary, 4-chloro-N-(4-ethoxyphenyl)-N-methylbenzene-1-sulfonamide (CAS No. 14417-09-5) stands out as a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and green chemistry. Its structural uniqueness and functional diversity make it a subject of ongoing research, driven by queries such as sulfonamide derivatives in drug discovery and eco-friendly chemical synthesis. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and related fields.